Cas no 139710-32-0 (Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-)

Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)- structure
139710-32-0 structure
Product Name:Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-
CAS No:139710-32-0
MF:C5H2Cl2N4O3
MW:237.000378131866
CID:1289932
PubChem ID:71343030
Update Time:2025-04-20

Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-
    • N-(4,6-dichloro-5-nitropyrimidin-2-yl)formamide
    • DTXSID50769695
    • 139710-32-0
    • Inchi: 1S/C5H2Cl2N4O3/c6-3-2(11(13)14)4(7)10-5(9-3)8-1-12/h1H,(H,8,9,10,12)
    • InChI Key: ZJRXGVGLRFJFAW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(NC=O)=N1)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 235.95056
  • Monoisotopic Mass: 235.9503953g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.02

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